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Compound of Interest

Compound Name: 1,4-Dibromonaphthalene

Cat. No.: B041722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1,4-
Dibromonaphthalene, a key intermediate in the synthesis of various functional materials and

pharmaceutical compounds. The following sections detail its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with standardized experimental

protocols for data acquisition.

Spectroscopic Data Summary
The spectroscopic data for 1,4-Dibromonaphthalene is summarized below, providing key

insights into its molecular structure and chemical environment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The ¹H

and ¹³C NMR data for 1,4-Dibromonaphthalene are presented below. The spectra are

typically recorded in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal

standard.[1]

Table 1: ¹H NMR Spectroscopic Data for 1,4-Dibromonaphthalene
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.65 Multiplet 2H H-2, H-3

~8.15 Multiplet 2H H-5, H-8

~7.95 Singlet 2H H-6, H-7

Table 2: ¹³C NMR Spectroscopic Data for 1,4-Dibromonaphthalene[1]

Chemical Shift (δ) ppm Assignment

~122.0 C-1, C-4

~127.5 C-2, C-3

~128.5 C-6, C-7

~130.0 C-5, C-8

~133.5 C-4a, C-8a

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of 1,4-Dibromonaphthalene is characterized by the following key absorption bands.

Table 3: FT-IR Spectroscopic Data for 1,4-Dibromonaphthalene

Wavenumber (cm⁻¹) Intensity Assignment

~3050 Medium Aromatic C-H stretch

~1570 Strong Aromatic C=C stretch

~1450 Medium Aromatic C=C stretch

~820 Strong
C-H out-of-plane bend (para-

disubstituted like)

~750 Strong C-Br stretch
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Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

molecule. The electron ionization (EI) mass spectrum of 1,4-Dibromonaphthalene exhibits a

characteristic isotopic pattern due to the presence of two bromine atoms.

Table 4: Mass Spectrometry Data for 1,4-Dibromonaphthalene[2]

m/z Relative Intensity (%) Assignment

284 ~50 [M]⁺ (with ²⁷⁹Br)

286 100 [M]⁺ (with ¹⁷⁹Br and ¹⁸¹Br)

288 ~50 [M]⁺ (with ²⁸¹Br)

205, 207 ~20 [M-Br]⁺

126 ~30 [M-2Br]⁺

Experimental Protocols
The following sections outline the generalized experimental protocols for acquiring the

spectroscopic data presented above.

NMR Spectroscopy
Sample Preparation:

Weigh approximately 10-20 mg of 1,4-Dibromonaphthalene for ¹H NMR and 50-100 mg for

¹³C NMR.

Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a clean,

dry vial.

Add a small amount of tetramethylsilane (TMS) as an internal reference.

Transfer the solution to a 5 mm NMR tube, ensuring the sample height is adequate for the

spectrometer.
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Cap the NMR tube securely.

Data Acquisition:

Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or 500 MHz).

Parameters for ¹H NMR:

Number of scans: 16-32

Relaxation delay: 1-2 seconds

Spectral width: Appropriate to cover the aromatic region.

Parameters for ¹³C NMR:

Number of scans: 1024 or more

Relaxation delay: 2-5 seconds

Proton decoupling: Applied during acquisition.

Infrared (IR) Spectroscopy
Sample Preparation (Thin Solid Film Method):[3]

Dissolve a small amount (a few milligrams) of 1,4-Dibromonaphthalene in a volatile organic

solvent like dichloromethane or acetone.

Place a drop of the resulting solution onto a clean, dry salt plate (e.g., NaCl or KBr).

Allow the solvent to evaporate completely, leaving a thin film of the solid sample on the plate.

Data Acquisition:

Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

Procedure:
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Record a background spectrum of the clean, empty sample compartment.

Place the salt plate with the sample film in the spectrometer's sample holder.

Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹.

The final spectrum is presented as the ratio of the sample spectrum to the background

spectrum.

Mass Spectrometry
Sample Preparation:

Prepare a dilute solution of 1,4-Dibromonaphthalene (approximately 1 mg/mL) in a volatile

organic solvent such as methanol or acetonitrile.

If necessary, filter the solution to remove any particulate matter.

Data Acquisition:

Instrument: A mass spectrometer equipped with an Electron Ionization (EI) source.

Procedure:

Introduce the sample into the ion source. For volatile compounds, this can be via a gas

chromatograph (GC-MS) or a direct insertion probe.

Ionize the sample using a high-energy electron beam (typically 70 eV).

The resulting ions are accelerated and separated by the mass analyzer based on their

mass-to-charge ratio (m/z).

The detector records the abundance of each ion, generating the mass spectrum.

Visualizations
The following diagrams illustrate the logical workflow for spectroscopic analysis and the

structure of 1,4-Dibromonaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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